Cas no 2741481-34-3 ((1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane;hydrochloride)

• Product Name: (1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane;hydrochloride
• CAS No: 2741481-34-3
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5362398
• Update Time: 2025-10-28

(1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3848209931
• (1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane;hydrochloride
• rac-(1R,5R)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride

• Inchi： 1S/C8H15N.ClH/c1-8(2)3-6-4-9-5-7(6)8;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7+;/m1./s1
• InChI Key： WHBCQTHHIRDTCH-HHQFNNIRSA-N
• SMILES： Cl.N1C[C@H]2CC(C)(C)[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 12

Additional information on (1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane;hydrochloride

Comprehensive Overview of (1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane Hydrochloride (CAS No. 2741481-34-3)

(1S,5S)-6,6-Dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride (CAS 2741481-34-3) is a chiral bicyclic amine derivative with significant potential in pharmaceutical research and organic synthesis. This compound belongs to the class of azabicyclo compounds, which are increasingly recognized for their structural uniqueness and biological relevance. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for drug development applications.

The molecular structure of (1S,5S)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane features a rigid bicyclic framework with two stereocenters, contributing to its potential as a chiral building block in asymmetric synthesis. Researchers are particularly interested in this compound due to its structural similarity to various bioactive alkaloids and its potential as a pharmacophore in medicinal chemistry. Recent studies suggest that such azabicyclic scaffolds may offer advantages in developing CNS-targeting therapeutics, a hot topic in current drug discovery.

In pharmaceutical applications, (1S,5S)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride serves as a valuable intermediate for the synthesis of more complex molecules. Its bicyclic amine structure makes it particularly useful for creating conformationally restricted analogs of biologically active compounds. The compound's chirality at both the 1 and 5 positions allows for the creation of enantiomerically pure derivatives, which is crucial in modern drug development where stereoselectivity often determines pharmacological activity.

The synthesis of 2741481-34-3 typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable pharmaceutical manufacturing. The hydrochloride salt formation is usually the final step, improving the compound's crystallinity and handling properties for research use.

Analytical characterization of (1S,5S)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride typically includes HPLC purity analysis, chiral separation techniques, and comprehensive spectroscopic identification (NMR, MS, IR). These quality control measures ensure the compound meets the stringent requirements for pharmaceutical intermediates, addressing growing industry concerns about API impurity profiles and genotoxic risk assessment.

Market demand for specialized chiral building blocks like 2741481-34-3 has been steadily increasing, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Suppliers offering this compound often highlight its high chemical purity and consistent batch-to-batch quality, which are critical factors for research and development applications. The compound's availability through custom synthesis services also makes it accessible for specialized research programs.

Storage and handling of (1S,5S)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride require standard laboratory precautions for amine hydrochlorides. The compound is typically stable under recommended storage conditions (room temperature or refrigerated, in airtight containers), with no special stability concerns reported in the literature. This practical stability profile contributes to its utility as a research chemical in various laboratory settings.

Future research directions for azabicyclo[3.2.0]heptane derivatives may explore their potential in addressing current challenges in drug delivery systems and blood-brain barrier penetration. The unique spatial arrangement of the bicyclic scaffold in 2741481-34-3 offers opportunities for structure-activity relationship studies, particularly in neurological and psychiatric drug discovery—a field experiencing significant growth due to increasing focus on mental health therapeutics.

In summary, (1S,5S)-6,6-dimethyl-3-azabicyclo[3.2.0]heptane hydrochloride (CAS 2741481-34-3) represents an important structural motif in modern medicinal chemistry. Its combination of chirality, rigid bicyclic framework, and amine functionality makes it a versatile intermediate with broad potential applications in pharmaceutical research and development. As the demand for novel chemical entities continues to grow in drug discovery, compounds like this will likely play increasingly important roles in addressing current therapeutic challenges.